Cas no 2171929-35-2 (tert-butyl 4-(aminomethyl)thiophene-3-carboxylate)

• Product Name: tert-butyl 4-(aminomethyl)thiophene-3-carboxylate
• CAS No: 2171929-35-2
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 6234884
• PubChem ID: 165818472
• Update Time: 2025-06-14

tert-butyl 4-(aminomethyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(aminomethyl)thiophene-3-carboxylate
• 2171929-35-2
• EN300-1609822

• Inchi： 1S/C10H15NO2S/c1-10(2,3)13-9(12)8-6-14-5-7(8)4-11/h5-6H,4,11H2,1-3H3
• InChI Key： OGXTWTJCKPFJOS-UHFFFAOYSA-N
• SMILES： S1C=C(CN)C(=C1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.6Ų

Additional information on tert-butyl 4-(aminomethyl)thiophene-3-carboxylate

Recent Advances in the Application of tert-Butyl 4-(Aminomethyl)thiophene-3-carboxylate (CAS: 2171929-35-2) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 4-(aminomethyl)thiophene-3-carboxylate (CAS: 2171929-35-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug synthesis. This research brief aims to summarize the latest findings and advancements related to this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl 4-(aminomethyl)thiophene-3-carboxylate as a crucial building block in the synthesis of novel heterocyclic compounds. Its unique thiophene scaffold, coupled with the reactive aminomethyl and carboxylate functional groups, makes it an attractive candidate for the development of small-molecule inhibitors and modulators of biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of potent kinase inhibitors with improved selectivity profiles.

In addition to its synthetic applications, this compound has shown promise in the development of targeted therapies. Researchers have utilized tert-butyl 4-(aminomethyl)thiophene-3-carboxylate to create prodrugs and conjugates that enhance drug delivery to specific tissues. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters explored its incorporation into antibody-drug conjugates (ADCs), showing enhanced stability and efficacy in cancer models.

The pharmacological potential of derivatives based on this scaffold has also been investigated. Several studies have identified tert-butyl 4-(aminomethyl)thiophene-3-carboxylate derivatives as potential candidates for treating neurodegenerative diseases and inflammatory disorders. These findings underscore the compound's versatility and its growing importance in medicinal chemistry.

Looking ahead, ongoing research is expected to further elucidate the therapeutic potential of tert-butyl 4-(aminomethyl)thiophene-3-carboxylate and its derivatives. Future directions may include optimizing its pharmacokinetic properties and exploring its applications in emerging therapeutic areas such as immuno-oncology and gene therapy.